Tert-butyl 5-chloro-6-(ethylamino)pyridine-3-carboxylate

• IUPAC Name: tert-butyl 5-chloro-6-(ethylamino)pyridine-3-carboxylate
• InChI: InChI=1S/C12H17ClN2O2/c1-5-14-10-9(13)6-8(7-15-10)11(16)17-12(2,3)4/h6-7H,5H2,1-4H3,(H,14,15)
• InChI Key: QRPFBPYAXKQFBO-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(C=C(C=N1)C(=O)OC(C)(C)C)Cl
• Molecular Formula: C12H17ClN2O2
• Molecular Weight: 256.73 g/mol

Description

“Tert-butyl 5-chloro-6-(ethylamino)pyridine-3-carboxylate” is likely a complex organic compound. It contains a pyridine ring, which is a basic aromatic ring with a nitrogen atom. The compound also has a tert-butyl group, an ethylamino group, and a carboxylate ester group.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, similar compounds are often synthesized through various organic reactions such as nucleophilic substitution, condensation, or through the use of catalysts.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in reactions. The pyridine ring is aromatic and can undergo electrophilic substitution. The ester group can undergo hydrolysis, aminolysis, and reduction among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence its properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, if this compound is intended to be used as a drug, it would interact with biological molecules in the body.

Future Directions

The future research directions would depend on the properties and potential applications of this compound. It could be studied for potential medicinal properties, or its chemical properties could be further explored.